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Compound of Interest

Compound Name: 4-Chlorobenzyl cyanide

Cat. No.: B122390

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals for 4-Chlorobenzyl cyanide (CAS No. 140-53-4). It
is intended for researchers, scientists, and professionals in drug development who handle this
substance.

Hazard Identification and GHS Classification

4-Chlorobenzyl cyanide is classified as a hazardous substance under the GHS. The primary
hazards are associated with its high acute toxicity via oral, dermal, and inhalation routes, as
well as its irritant properties to the skin, eyes, and respiratory system.[1][2][3]

The GHS classification for 4-Chlorobenzyl cyanide is summarized in the table below:

Hazard Class Hazard Category
Acute Toxicity, Oral Category 2/3
Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity — single exposure
) . Category 3
(Respiratory tract irritation)
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Signal Word:Danger[1][4][5]

GHS Pictograms:

Pictogram Description
wialt text Acute Toxicity (fatal or toxic)

k, Skin/Eye lIrritant, Acute Toxicity (harmful),
laalt text

Respiratory Tract Irritant

Hazard and Precautionary Statements

The following tables detail the hazard (H) and precautionary (P) statements associated with 4-

Chlorobenzyl cyanide.

Hazard Statements

Code

Statement

H300 Fatal if swallowed.[6][7]

H301 Toxic if swallowed.[1][4][5]

H311 Toxic in contact with skin.[1][4][5]

H315 Causes skin irritation.[1][4][6][ 7]

H319 Causes serious eye irritation.[1][4][6][7]
H331 Toxic if inhaled.[1][4][5]

H335 May cause respiratory irritation.[1][4][6]

Precautionary Statements
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Code Statement
Prevention
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[1][5][6]
P264 Wash skin thoroughly after handling.[5][6][7]
Do not eat, drink or smoke when using this
P270
product.[5][6][7]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][5][7]
Response
IF SWALLOWED: Immediately call a POISON
P301 + P310
CENTER/doctor.[1][5][6]
P302 + P352 IF ON SKIN: Wash with plenty of water.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

[6]

P311 Call a POISON CENTER/doctor.[1][5]
Storage

P405 Store locked up.[5][8]

Disposal

PEOL Dispose of contents/container to an approved

waste disposal plant.[5][7]

Quantitative Toxicity Data

The GHS classification is based on experimental toxicity data. The following table summarizes

the available quantitative data for 4-Chlorobenzyl cyanide.
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Test Type Species Route Value Reference
LD50 Rat Oral 50 mg/kg [21[7]
LDLo Rabbit Dermal 200 mg/kg [2]

Experimental Protocols

The determination of GHS classification relies on standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD).

Acute Oral Toxicity (OECD 423):
¢ Asingle dose of the substance is administered orally to fasted animals.
o Animals are observed for up to 14 days for signs of toxicity and mortality.

e The LD50 (the dose causing death in 50% of the test animals) is calculated. The reported
oral LD50 of 50 mg/kg for rats places this substance in GHS Category 2 or 3 for acute oral
toxicity.[2][7]

Acute Dermal Toxicity (OECD 402):
e The substance is applied to the shaved skin of animals for 24 hours.
» Observations for signs of toxicity and mortality are made for up to 14 days.

e The LD50 is determined. The reported dermal LDLo of 200 mg/kg for rabbits indicates high
dermal toxicity.[2]

Skin Irritation (OECD 404):

e The substance is applied to the skin of a test animal (typically a rabbit) under a semi-
occlusive dressing.

o The skin is observed for erythema (redness) and edema (swelling) at specified intervals.
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e The severity of the skin reaction is scored to determine the irritation potential. 4-
Chlorobenzyl cyanide is classified as a skin irritant.[1][4][6]

Eye Irritation (OECD 405):

¢ Asingle dose of the substance is instilled into the conjunctival sac of one eye of a test
animal.

e The eye is examined for signs of irritation, such as redness, swelling, and corneal opacity, at
various time points.

e The scores for these effects are used to classify the substance's eye irritation potential. 4-
Chlorobenzyl cyanide is classified as a serious eye irritant.[1][4][6]

GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of a chemical
substance like 4-Chlorobenzyl cyanide.
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GHS Classification Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Tech Support
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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